![molecular formula C10H20ClNO3 B1448070 2-[4-Hydroxy-1-(propan-2-yl)piperidin-4-yl]acetic acid hydrochloride CAS No. 1423028-21-0](/img/structure/B1448070.png)
2-[4-Hydroxy-1-(propan-2-yl)piperidin-4-yl]acetic acid hydrochloride
Overview
Description
“2-[4-Hydroxy-1-(propan-2-yl)piperidin-4-yl]acetic acid hydrochloride” is a chemical compound with the CAS Number: 1423028-21-0 . It has a molecular weight of 237.73 and its IUPAC name is (4-hydroxy-1-isopropyl-4-piperidinyl)acetic acid hydrochloride .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H20ClNO3 . The InChI Code is 1S/C10H19NO3.ClH/c1-8(2)11-5-3-10(14,4-6-11)7-9(12)13;/h8,14H,3-7H2,1-2H3,(H,12,13);1H .
Scientific Research Applications
Synthesis and Radiolabeling for PET Studies
Carpinelli et al. (2006) developed an improved synthesis method for the precursor acetic acid-piperidine-4-yl ester. This precursor is crucial for producing [11C]MP4A, a ligand used in PET (Positron Emission Tomography) studies for investigating the acetylcholine neurotransmission system (Carpinelli et al., 2006).
Alkyl-Oxygen Heterolysis in Piperidine Derivatives
Casy et al. (1961) explored the reactions of carbonium ions produced from esters of piperidine derivatives. This research provides insights into the electronic character of the 4-aryl substituent and the role of the piperidine nitrogen atom (Casy, Beckett, & Armstrong, 1961).
Thermal Degradation Studies
Mills, Baker, and Hodge (1970) conducted studies on the thermal degradation of 1-deoxy-1-piperidino-d-fructose, revealing various piperidine derivatives as degradation products. This research helps in understanding the stability and degradation pathways of piperidine-related compounds (Mills, Baker, & Hodge, 1970).
Synthesis of Piperidine Derivatives for Glycosidase Inhibition
Baumann et al. (2008) reported the synthesis of polyhydroxylated indolizidines, which are potential glycosidase inhibitors. The synthesis involved forming the piperidine ring through intramolecular Mannich-type reactions, highlighting the versatility of piperidine derivatives in medicinal chemistry (Baumann et al., 2008).
Synthesis for Dopamine D4 Receptor Antagonist Studies
Matarrese et al. (2000) synthesized [11C]SB-235753, a piperidin-4-yl-acetate derivative labeled with carbon-11. This compound was evaluated as a potential radioligand for studying Dopamine D4 receptors in vivo with PET, demonstrating the application of piperidine derivatives in neurology (Matarrese et al., 2000).
Properties
IUPAC Name |
2-(4-hydroxy-1-propan-2-ylpiperidin-4-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3.ClH/c1-8(2)11-5-3-10(14,4-6-11)7-9(12)13;/h8,14H,3-7H2,1-2H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWMVUQMEKDZQFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)(CC(=O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1423028-21-0 |
Source
|
| Record name | 4-Piperidineacetic acid, 4-hydroxy-1-(1-methylethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1423028-21-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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